N-(2-Piperidinoethyl)-N'-(ethoxycarbonyl)piperazine

• Molecular Formula: C14H27N3O2
• Molecular Weight: 269.38 g/mol
• IUPAC Name: ethyl 4-(2-piperidin-1-ylethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C14H27N3O2/c1-2-19-14(18)17-12-10-16(11-13-17)9-8-15-6-4-3-5-7-15/h2-13H2,1H3
• InChI Key: MUOFHICZLWSJBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CCN2CCCCC2

Description

N-(2-Piperidinoethyl)-N'-(ethoxycarbonyl)piperazine is a useful research compound. Its molecular formula is C14H27N3O2 and its molecular weight is 269.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-ethoxycarbonylpiperazine (10.9 grams; 0.069 moles), N-(2-chloroethyl)piperidine (10.2 grams; 0.069 moles) and potassium carbonate, (9.5 grams; 0.069 moles) in 100 cc of ethanol is heated to reflux for 4 hours. After cooling, the salt is filtered, the filtrate is evaporated and the oily residue is distilled under vacuo; b.p. 133°-136° C. (0.02 mm). Dihydrochloride: m.p. 254°-256° C. (from methanol); Rf=0.74 (MeOH-concentrated NH4OH 9.5:0.5); IR (neat); 2940, 2860, 2820, 1710, 1470, 1435, 1305, 1290, 1240, 1135, 1120, 1005, 770 cm-1.

Synthesis routes and methods II

Procedure details

By reaction of 1-(ethoxycarbonyl-4-(2-chloroethyl)-piperazine (11.05 grams; 0.05 moles), piperidine (4.3 grams; 0.05 moles) and potassium carbonate (7.0 grams; 0.05 moles) in 150 cc of ethanol by boiling until disappearance of the reactants by TLC (methanol), a product is obtained which is identical to the product described in Example 13 as shown by boiling point, melting point, mixed melting point of the dihydrochloride; Rf and IR.